Cas no 1314710-46-7 (1-2-(propan-2-yl)phenylcyclobutane-1-carbonitrile)

• Product Name: 1-2-(propan-2-yl)phenylcyclobutane-1-carbonitrile
• CAS No: 1314710-46-7
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 6451772
• PubChem ID: 165664004
• Update Time: 2025-06-14

1-2-(propan-2-yl)phenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-2-(propan-2-yl)phenylcyclobutane-1-carbonitrile
• 1314710-46-7
• EN300-1856557
• 1-[2-(propan-2-yl)phenyl]cyclobutane-1-carbonitrile

• Inchi： 1S/C14H17N/c1-11(2)12-6-3-4-7-13(12)14(10-15)8-5-9-14/h3-4,6-7,11H,5,8-9H2,1-2H3
• InChI Key： UHPCMVJTYIKZHL-UHFFFAOYSA-N
• SMILES： N#CC1(C2C=CC=CC=2C(C)C)CCC1

Computed Properties

• Exact Mass: 199.136099547g/mol
• Monoisotopic Mass: 199.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-2-(propan-2-yl)phenylcyclobutane-1-carbonitrile

Recent Advances in the Study of 1-2-(propan-2-yl)phenylcyclobutane-1-carbonitrile (CAS: 1314710-46-7)

In recent years, the compound 1-2-(propan-2-yl)phenylcyclobutane-1-carbonitrile (CAS: 1314710-46-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane core and nitrile functional group, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-2-(propan-2-yl)phenylcyclobutane-1-carbonitrile, highlighting its efficient production through a novel catalytic cyclization method. The researchers reported a yield of over 85%, with high purity, making it a viable candidate for large-scale production. The study also emphasized the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

Pharmacological investigations have revealed that 1-2-(propan-2-yl)phenylcyclobutane-1-carbonitrile exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. In vitro assays demonstrated a significant reduction in pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, molecular docking studies indicated strong binding affinity to target proteins, supporting its mechanism of action at the molecular level.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, investigated the compound's neuroprotective properties. The researchers found that 1-2-(propan-2-yl)phenylcyclobutane-1-carbonitrile could mitigate oxidative stress in neuronal cells, offering potential therapeutic benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's. The study also highlighted the compound's ability to cross the blood-brain barrier, a crucial attribute for central nervous system-targeted therapies.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic profile of 1-2-(propan-2-yl)phenylcyclobutane-1-carbonitrile. Current research is focused on structural modifications to enhance bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, the latest research on 1-2-(propan-2-yl)phenylcyclobutane-1-carbonitrile (CAS: 1314710-46-7) underscores its potential as a versatile scaffold for drug development. Its synthetic accessibility, coupled with its diverse pharmacological activities, positions it as a promising candidate for further investigation. Future studies should aim to elucidate its long-term safety profile and explore its efficacy in preclinical models, paving the way for potential therapeutic breakthroughs.